3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine
Overview
Description
“3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine” is a chemical compound that is used as a ligand in copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions . It is a next-generation, water-soluble ligand that dramatically accelerates reaction rates and suppresses cell cytotoxicity . The biocompatibility and fast kinetics of this compound are advancements from water-insoluble TBTA and are desirable for bioconjugation in diverse chemical biology experiments .
Chemical Reactions Analysis
“3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine” is used as a ligand in CuAAC reactions . These reactions are a type of click chemistry, which are characterized by their efficiency, selectivity, and versatility . The compound dramatically accelerates reaction rates and suppresses cell cytotoxicity .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine involves the reaction of tert-butyl hydrazine with 1-methyl-1H-1,2,4-triazol-5-carboxylic acid, followed by reduction of the resulting intermediate.", "Starting Materials": [ "tert-butyl hydrazine", "1-methyl-1H-1,2,4-triazol-5-carboxylic acid", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: tert-butyl hydrazine is added to a solution of 1-methyl-1H-1,2,4-triazol-5-carboxylic acid in a suitable solvent (e.g. ethanol) and the mixture is heated under reflux for several hours.", "Step 2: The resulting intermediate is then reduced using a suitable reducing agent (e.g. sodium borohydride) to yield 3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine.", "Step 3: The product is isolated and purified using standard techniques (e.g. recrystallization)." ] } | |
CAS RN |
1341283-56-4 |
Product Name |
3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-amine |
Molecular Formula |
C7H14N4 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
